![molecular formula C19H22F2N2 B5061643 N-(3,4-difluorophenyl)-1-(2-phenylethyl)-4-piperidinamine](/img/structure/B5061643.png)
N-(3,4-difluorophenyl)-1-(2-phenylethyl)-4-piperidinamine
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Overview
Description
N-(3,4-difluorophenyl)-1-(2-phenylethyl)-4-piperidinamine, also known as DFP-10825, is a chemical compound that belongs to the class of piperidine derivatives. It has been studied extensively for its potential use in the treatment of various medical conditions.
Mechanism of Action
N-(3,4-difluorophenyl)-1-(2-phenylethyl)-4-piperidinamine exerts its pharmacological effects by binding to and inhibiting the activity of the sigma-1 receptor. This receptor is involved in several physiological processes, including pain perception, mood regulation, and cellular signaling. By inhibiting the activity of this receptor, this compound can modulate these processes and produce its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth and proliferation of cancer cells, and modulate the activity of several signaling pathways involved in cancer development. Additionally, it has been shown to have anxiolytic and antidepressant effects, and to modulate pain perception.
Advantages and Limitations for Lab Experiments
N-(3,4-difluorophenyl)-1-(2-phenylethyl)-4-piperidinamine has several advantages for lab experiments. It is relatively easy to synthesize, and its effects can be easily measured using various biochemical and physiological assays. Additionally, it has been shown to have significant activity against several types of cancer cells, making it a promising candidate for further study.
However, there are also some limitations to using this compound in lab experiments. It has been shown to have some toxicity in animal studies, and its effects on human cells and tissues are not yet fully understood. Additionally, its mechanism of action is not yet fully elucidated, which makes it difficult to predict its effects in different experimental settings.
Future Directions
There are several future directions for the study of N-(3,4-difluorophenyl)-1-(2-phenylethyl)-4-piperidinamine. First, further research is needed to fully elucidate its mechanism of action and its effects on different signaling pathways. Additionally, more studies are needed to determine its safety and efficacy in humans, and to explore its potential use in the treatment of various medical conditions.
Second, more research is needed to explore the potential use of this compound in combination with other drugs or therapies. It has been shown to have synergistic effects with several other compounds, including tamoxifen and paclitaxel, which suggests that it may be useful in combination therapy.
Third, more research is needed to explore the potential use of this compound in personalized medicine. It has been shown to have differential effects on different cancer cell lines, which suggests that it may be useful in tailoring treatments to individual patients.
In conclusion, this compound is a promising compound that has been extensively studied for its potential use in the treatment of various medical conditions. Further research is needed to fully elucidate its mechanism of action, safety, and efficacy, and to explore its potential use in combination therapy and personalized medicine.
Synthesis Methods
N-(3,4-difluorophenyl)-1-(2-phenylethyl)-4-piperidinamine can be synthesized through a multi-step process that involves several chemical reactions. The first step involves the synthesis of 3,4-difluoroaniline, which is then reacted with 2-phenylethylamine to form N-(3,4-difluorophenyl)-1-(2-phenylethyl)piperidin-4-amine. This intermediate is then subjected to further reactions to yield this compound.
Scientific Research Applications
N-(3,4-difluorophenyl)-1-(2-phenylethyl)-4-piperidinamine has been extensively studied for its potential use in the treatment of various medical conditions. It has been shown to have significant activity against several types of cancer cells, including breast cancer, lung cancer, and leukemia. Additionally, it has been studied for its potential use in the treatment of pain, anxiety, and depression.
properties
IUPAC Name |
N-(3,4-difluorophenyl)-1-(2-phenylethyl)piperidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22F2N2/c20-18-7-6-17(14-19(18)21)22-16-9-12-23(13-10-16)11-8-15-4-2-1-3-5-15/h1-7,14,16,22H,8-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOIWUVUOYDEETD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1NC2=CC(=C(C=C2)F)F)CCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22F2N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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